Cas no 114344-00-2 (3-formyl-2-nitrobenzonitrile)

3-formyl-2-nitrobenzonitrile structure
3-formyl-2-nitrobenzonitrile structure
Product Name:3-formyl-2-nitrobenzonitrile
CAS No:114344-00-2
MF:C8H4N2O3
MW:176.12896156311
MDL:MFCD28053779
CID:3633001
PubChem ID:19895505
Update Time:2025-04-22

3-formyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-formyl-2-nitro-
    • 3-formyl-2-nitrobenzonitrile
    • 114344-00-2
    • AS-46253
    • SCHEMBL9685477
    • HUGYRUWVKNAJOH-UHFFFAOYSA-N
    • 3-cyano-2-nitrobenzaldehyde
    • AKOS027323976
    • MFCD28053779
    • CS-0451591
    • CL9233
    • MDL： MFCD28053779
    • Inchi： 1S/C8H4N2O3/c9-4-6-2-1-3-7(5-11)8(6)10(12)13/h1-3,5H
    • InChI Key： HUGYRUWVKNAJOH-UHFFFAOYSA-N
    • SMILES： C(#N)C1=CC=CC(C=O)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 176.02219199Da
  • Monoisotopic Mass: 176.02219199Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86.7Ų

3-formyl-2-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB450759-250 mg
3-Cyano-2-nitrobenzaldehyde, 95%; .
 114344-00-2 95%
250MG
 €580.00 2023-07-18
abcr
AB450759-1 g
3-Cyano-2-nitrobenzaldehyde, 95%; .
 114344-00-2 95%
1g
 €1,420.40 2023-07-18
eNovation Chemicals LLC
Y1263036-250mg
Benzonitrile, 3-formyl-2-nitro-
 114344-00-2 95%
250mg
 $605 2024-07-28
eNovation Chemicals LLC
Y1263036-1g
Benzonitrile, 3-formyl-2-nitro-
 114344-00-2 95%
1g
 $1465 2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC1324-1G
3-formyl-2-nitrobenzonitrile
 114344-00-2 95%
1g
 ￥ 3,168.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC1324-5G
3-formyl-2-nitrobenzonitrile
 114344-00-2 95%
5g
 ￥ 9,504.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC1324-10G
3-formyl-2-nitrobenzonitrile
 114344-00-2 95%
10g
 ￥ 15,780.00 2023-03-30
abcr
AB450759-100 mg
3-Cyano-2-nitrobenzaldehyde, 95%; .
 114344-00-2 95%
100MG
 €318.00 2023-07-18
eNovation Chemicals LLC
Y1263036-100mg
Benzonitrile, 3-formyl-2-nitro-
 114344-00-2 95%
100mg
 $350 2024-07-28
abcr
AB450759-100mg
3-Cyano-2-nitrobenzaldehyde, 95%; .
 114344-00-2 95%
100mg
 €535.40 2025-04-22

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